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phlegmariurine C phlegmariurine C
Brand Name: Vulcanchem
CAS No.: 115491-58-2
VCID: VC0040727
InChI: InChI=1S/C32H44N2O4/c1-19-15-25-21-7-3-11-33(27(35)17-19)13-5-9-23(21)31(37)29(25)30-26-16-20(2)18-28(36)34-12-4-8-22(26)24(32(30)38)10-6-14-34/h19-20,23-24,29-30H,3-18H2,1-2H3
SMILES: CC1CC2=C3CCCN(CCCC3C(=O)C2C4C5=C6CCCN(CCCC6C4=O)C(=O)CC(C5)C)C(=O)C1
Molecular Formula: C32H44N2O4
Molecular Weight: 520.7 g/mol

phlegmariurine C

CAS No.: 115491-58-2

Main Products

VCID: VC0040727

Molecular Formula: C32H44N2O4

Molecular Weight: 520.7 g/mol

phlegmariurine C - 115491-58-2

CAS No. 115491-58-2
Product Name phlegmariurine C
Molecular Formula C32H44N2O4
Molecular Weight 520.7 g/mol
IUPAC Name 6-methyl-3-(6-methyl-2,8-dioxo-9-azatricyclo[7.4.3.04,13]hexadec-4(13)-en-3-yl)-9-azatricyclo[7.4.3.04,13]hexadec-4(13)-ene-2,8-dione
Standard InChI InChI=1S/C32H44N2O4/c1-19-15-25-21-7-3-11-33(27(35)17-19)13-5-9-23(21)31(37)29(25)30-26-16-20(2)18-28(36)34-12-4-8-22(26)24(32(30)38)10-6-14-34/h19-20,23-24,29-30H,3-18H2,1-2H3
Standard InChIKey MJIROACEKGJSGD-UHFFFAOYSA-N
SMILES CC1CC2=C3CCCN(CCCC3C(=O)C2C4C5=C6CCCN(CCCC6C4=O)C(=O)CC(C5)C)C(=O)C1
Canonical SMILES CC1CC2=C3CCCN(CCCC3C(=O)C2C4C5=C6CCCN(CCCC6C4=O)C(=O)CC(C5)C)C(=O)C1
Synonyms phlegmariurine C
PubChem Compound 163967
Last Modified Nov 11 2021
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